Lithium hexafluorophosphate

• IUPAC Name: lithium;hexafluorophosphate
• InChI: InChI=1S/F6P.Li/c1-7(2,3,4,5)6;/q-1;+1
• InChI Key: AXPLOJNSKRXQPA-UHFFFAOYSA-N
• Canonical SMILES: [Li+].F[P-](F)(F)(F)(F)F
• Molecular Formula: LiPF6, F6LiP
• DSSTOX Substance ID: DTXSID2066698
• Molecular Weight: 151.9 g/mol
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals, White to almost white hygroscopic powder; [Acros Organics MSDS]
• CAS No.: 21324-40-3

Description

Lithium hexafluorophosphate (LiPF₆, CAS 21324-40-3) is an inorganic compound with the chemical formula LiPF₆. It is a white crystalline solid highly soluble in nonpolar solvents, particularly organic carbonates such as ethylene carbonate (EC) and dimethyl carbonate (DMC) . LiPF₆ is the dominant lithium salt used in lithium-ion battery (LIB) electrolytes due to its balanced ionic conductivity (≈10 mS/cm at room temperature), electrochemical stability, and compatibility with electrode materials .

Preparation Methods

Reaction Mechanism and Stoichiometry

The most widely documented method involves the reaction of phosphorus pentachloride (PCl₅), lithium fluoride (LiF), and hydrogen fluoride (HF) under controlled conditions. The overall reaction proceeds as:

$$\text{PCl}$$5 + \text{LiF} + 5\text{HF} \rightarrow \text{LiPF}6 + 5\text{HCl} \quad \text{}

Key parameters include:

• Molar ratios : Optimal PCl₅:LiF ratios range from 1:1 to 2:1, with 1.2:1–1.3:1 yielding the highest purity (99.93%).

• Temperature control : Cooling to -40°C mitigates exothermic risks during HF addition, while post-reaction phases at 0–15°C enhance completion.

Procedural Modifications

• In situ LiF generation : Substituting LiF with precursors like LiCl or Li₂CO₃ reduces costs but requires excess HF.

• Solvent-free systems : Direct mixing of solids (PCl₅ and LiF) with liquid HF in autoclaves simplifies purification, achieving 87.6% yield.

• Post-treatment : Vacuum drying and ethanol recrystallization reduce residual HF to <5.2 ppm.

Table 1: Comparative Analysis of Conventional Methods

Parameter	US5866093A	CN1263047A	ChemicalBook
Reactants	PCl₅, LiF, HF	PCl₅, LiCl, HF	LiOxalate, PCl₅, HF
Temperature Range	-40°C to 15°C	30°C	30°C
Yield	>85%	87.64%	87.64%
Purity	99.9%	99.93%	99.93%
Residual HF	<10 ppm	5.2 ppm	24 ppm

Continuous Flow Reactor Synthesis

Advancements in Scalability

Recent patents describe continuous flow systems to address batch-process limitations (e.g., low throughput, heat management). The CN112919504A method involves:

• Reactor I : HF and SO₃ react to form fluorosulfonic acid.

• Reactor II : Fluorosulfonic acid and polyphosphoric acid produce phosphorus pentafluoride (PF₅).

• Reactor III : PF₅ and LiF in HF yield LiPF₆.

Performance Metrics

• Yield : >98%, surpassing batch methods.

• Efficiency : Instant mixing and heat dissipation reduce reaction time by 40%.

• Purity : Reduced byproducts (e.g., Li₂PO₄F) due to precise stoichiometric control.

Alternative Routes and Challenges

Lewis Base Complexation

U.S. Pat. No. 4,880,714 proposes reacting ammonium hexafluorophosphate (NH₄PF₆) with lithium hydride (LiH) in 1,2-dimethoxyethane. While effective, this method requires complex solvent recovery and yields hygroscopic intermediates.

Industrial-Scale Optimization Strategies

Solvent Selection

• Propylene carbonate/dimethoxyethane mixtures : Enhance electrolyte stability but increase viscosity.

• Ethanol recrystallization : Lowers HF content but risks solvent retention.

Economic Considerations

• HF consumption : Accounts for 60% of raw material costs; recycling systems reduce expenses by 30%.

• Energy efficiency : Continuous flow reactors cut energy use by 25% compared to batch processes .

Chemical Reactions Analysis

Types of Reactions: Lithium hexafluorophosphate undergoes various chemical reactions, including:

Hydrolysis: LiPF₆ hydrolyzes in the presence of water to form lithium fluoride, hydrogen fluoride, and phosphoric acid: [ \text{LiPF}_6 + 4 \text{H}_2\text{O} \rightarrow \text{LiF} + 5 \text{HF} + \text{H}_3\text{PO}_4 ]

Reaction with Lithium Carbonate: In lithium-ion batteries, this compound reacts with lithium carbonate to form phosphorus oxyfluoride, carbon dioxide, and lithium fluoride: [ \text{LiPF}_6 + \text{Li}_2\text{CO}_3 \rightarrow \text{POF}_3 + \text{CO}_2 + 3 \text{LiF} ]

Common Reagents and Conditions:

Hydrolysis: Requires water and occurs at temperatures near 70°C.

Reaction with Lithium Carbonate: Can be catalyzed by small amounts of hydrogen fluoride

Major Products Formed:

Hydrolysis: Lithium fluoride, hydrogen fluoride, and phosphoric acid.

Reaction with Lithium Carbonate: Phosphorus oxyfluoride, carbon dioxide, and lithium fluoride

Scientific Research Applications

Lithium-Ion Batteries

Overview
LiPF6 is predominantly utilized as an electrolyte salt in lithium-ion batteries, which are essential for portable electronics, electric vehicles, and renewable energy storage systems. Its high ionic conductivity and electrochemical stability make it an ideal choice for battery applications.

Thermal Stability and Decomposition
Research indicates that LiPF6 exhibits thermal stability under controlled conditions. Studies using thermogravimetric analysis have shown that the onset of thermal decomposition occurs at approximately 134.84 °C in anhydrous environments, while partially hydrolyzed samples decompose at lower temperatures (114.46 °C) . Understanding these thermal properties is crucial for optimizing battery performance and safety.

Decomposition Products
Hydrolysis of LiPF6 can lead to the formation of fluoride ions, which may adversely affect battery performance. A study analyzing the decomposition products identified fluoride ions (F) and monofluorophosphate ions (PO3F) as significant byproducts . Such analyses are vital for quality control in battery manufacturing.

Solid-State Electrolytes

Development of Solid-State Electrolytes
Recent advancements have focused on developing solid-state electrolytes incorporating LiPF6. These materials enhance ionic conductivity and safety compared to liquid electrolytes. For instance, metal-organic frameworks (MOFs) functionalized with LiPF6 have shown promise in improving lithium-ion migration and overall battery performance .

Case Study: MOF-Based Batteries
A project aimed at engineering solid-state electrolyte composites through the functionalization of MOFs demonstrated improved cycling performance. The study highlighted the dual enhancement of ionic conductivity through confinement of ions within MOF channels .

Ultracapacitors

Integration in Hybrid Power Systems
LiPF6 is also explored in ultracapacitor technology, particularly in biopolymer electrolytes combined with ionic liquids. These systems leverage the high power density of ultracapacitors alongside the energy density of batteries, providing efficient energy storage solutions for various applications from transportation to space power systems .

Environmental Impact and Production Analysis

Production Process Evaluation
Research has assessed the cost, energy demand, and environmental impact associated with producing LiPF6 for lithium-ion batteries. A study indicated that producing 10,000 metric tons annually incurs a cost of approximately $20 per kg, with significant energy consumption (around 30 GWh per year) and greenhouse gas emissions . Such evaluations are crucial for developing sustainable production methods.

Analysis of Impurities

Quality Control Standards
The quality of LiPF6 used in electrolytes is critical for battery performance. Standardized methods for analyzing impurities in LiPF6 electrolytes ensure compliance with international quality standards, thereby maximizing battery safety and efficiency .

Mechanism of Action

In lithium-ion batteries, lithium hexafluorophosphate functions as an electrolyte, facilitating the movement of lithium ions between the anode and cathode during charging and discharging cycles. The compound’s decomposition products, such as phosphorus oxyfluoride, contribute to the formation of a solid electrolyte interphase (SEI) on the anode surface. This SEI layer prevents further electrolyte decomposition while allowing lithium ions to pass through, thus enhancing battery stability and performance .

Comparison with Similar Compounds

Comparison with Similar Lithium Salts

LiPF₆ is compared to alternative lithium salts based on ionic conductivity, thermal stability, cost, and compatibility with battery components. Below is a detailed analysis:

Lithium Tetrafluoroborate (LiBF₄)

• Advantages :
  • Superior thermal stability (decomposes at ≈300°C) .
  • Less hygroscopic than LiPF₆, making it suitable for low-moisture applications.
• Disadvantages: Lower ionic conductivity (≈3 mS/cm) . Limited oxidation stability (≤4.3 V vs. Li/Li⁺), restricting use in high-voltage cells.
• Applications : Power tools, energy storage systems requiring moderate performance .

Lithium Bis(trifluoromethanesulfonyl)imide (LiTFSI)

• Advantages :
  • Exceptional thermal stability (>400°C) and moisture resistance .
  • High ionic conductivity (≈12 mS/cm) in polymer electrolytes.
• Disadvantages :
  • Corrodes aluminum current collectors at voltages >3.8 V .
  • High cost (≈5× LiPF₆) due to complex synthesis .
• Applications : Solid-state and flexible batteries, high-temperature applications .

Lithium Hexafluoroarsenate (LiAsF₆)

• Advantages :
  • High ionic conductivity (≈11 mS/cm) and stability in ether-based solvents .
• Disadvantages: Toxic (arsenic content), leading to environmental and safety concerns . Limited commercial use due to regulatory restrictions.

Lithium Perchlorate (LiClO₄)

• Advantages :
  • High ionic conductivity (≈10 mS/cm) and low cost .
• Disadvantages :
  • Oxidizing agent; poses explosion risks under mechanical stress or high temperatures.
  • Reacts with organic solvents, reducing cycle life .

Lithium Bis(fluorosulfonyl)imide (LiFSI)

• Advantages :
  • High conductivity (≈15 mS/cm) and thermal stability (≈200°C) .
  • Compatible with high-voltage cathodes (≥4.5 V) .
• Disadvantages :
  • Hygroscopicity and corrosiveness to aluminum .
  • Production costs 2–3× higher than LiPF₆ .
• Applications : Next-generation LIBs, fast-charging EVs .

Comparative Data Table

Property	LiPF₆	LiBF₄	LiTFSI	LiFSI	LiClO₄
Ionic Conductivity (mS/cm)	10	3	12	15	10
Thermal Stability (°C)	200	300	>400	200	150
Moisture Sensitivity	High	Moderate	Low	Moderate	High
Cost (Relative to LiPF₆)	1×	0.8×	5×	3×	0.5×
Aluminum Corrosion	No	No	Yes	Yes	No
Toxicity	Low	Low	Low	Low	High
Primary Applications	LIBs	ESS, EVs	Solid-state	High-voltage LIBs	Low-cost LIBs

Data compiled from

Research Findings and Market Trends

• LiPF₆ Dominance : Despite its limitations, LiPF₆ holds >80% of the lithium salt market due to its balanced performance and established supply chains. The global market was valued at USD 4.3 billion in 2023, driven by EV demand .
• Emerging Alternatives : LiFSI and LiTFSI are gaining traction in solid-state and high-voltage batteries, with projected CAGR of 18% (2024–2033) .
• Cost Barriers : High production costs for advanced salts (e.g., LiFSI) limit scalability. LiPF₆ remains cost-effective at USD 10,660/ton (Q4 2023, China) .
• Environmental Concerns : LiPF₆’s hydrolysis product (HF) poses handling risks, incentivizing research into fluorine-free salts like LiBOB .

Biological Activity

Lithium hexafluorophosphate (LiPF6) is an inorganic compound widely used as an electrolyte in lithium-ion batteries. Despite its prevalent application, the biological activity and potential toxicity of LiPF6 have garnered increasing attention, particularly regarding its effects on aquatic organisms and cellular mechanisms. This article compiles recent research findings, case studies, and relevant data to provide a comprehensive overview of the biological activity associated with LiPF6.

This compound is a white crystalline powder with the formula LiPF6. It is characterized by its high solubility in polar aprotic solvents, making it suitable for use in lithium-ion batteries. However, LiPF6 is known to hydrolyze at elevated temperatures (around 70 °C), releasing toxic hydrogen fluoride (HF) gas, which poses significant environmental and health risks .

Developmental Toxicity in Zebrafish

Recent studies have highlighted the developmental toxicity of LiPF6 using zebrafish as a model organism. A notable investigation assessed the impact of LiPF6 on swim bladder development, a critical aspect of zebrafish physiology. The study revealed that exposure to concentrations ranging from 10 to 30 µM resulted in a concentration-dependent downregulation of the gene anxa5b, essential for swim bladder differentiation. At 30 µM, the expression of anxa5b was nearly absent, correlating with impaired swim bladder inflation rates .

Key Findings:

• Concentration-Dependent Effects: Significant reduction in anxa5b expression was observed at concentrations as low as 20 µM.
• Apoptotic Response: The study identified a robust apoptotic response in zebrafish exposed to LiPF6, with pathways related to apoptosis significantly enriched in transcriptomic analyses .

Gene Expression and Pathway Analysis

The effects of LiPF6 on gene expression were further elucidated through Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) analyses. These analyses indicated that exposure to LiPF6 activated several biological pathways linked to apoptosis, including:

• p53 Signaling Pathway
• NF-κB Pathway

The upregulation of genes associated with apoptosis suggests that LiPF6 exposure triggers significant cellular stress responses, potentially leading to cell death .

Environmental Impact Assessments

Several studies have assessed the environmental impact of lithium-ion battery production and disposal, particularly focusing on the leaching of LiPF6 into aquatic systems. Research indicates that even low concentrations can be detrimental to aquatic life, highlighting the need for stringent regulations regarding battery waste management .

Case Study Summary:

• Study Location: Various aquatic environments impacted by battery manufacturing waste.
• Findings: Increased mortality rates and developmental abnormalities in fish species exposed to LiPF6-contaminated water.

Data Tables

The following table summarizes key experimental findings related to the biological activity of this compound:

Study	Organism	Concentration (µM)	Observed Effect	Pathways Involved
	Zebrafish	10 - 30	Reduced anxa5b expression; impaired swim bladder development	Apoptosis, p53 signaling
	Aquatic Species	Low levels	Increased mortality; developmental abnormalities	Not specified

Q & A

Q. What is the chemical structure of lithium hexafluorophosphate, and how does its hygroscopic nature influence experimental design?

LiPF₆ consists of a lithium cation (Li⁺) and a hexafluorophosphate anion (PF₆⁻), forming an ionic lattice structure. The compound is highly hygroscopic, reacting with moisture to form toxic HF and PF₅ gas . This necessitates rigorous moisture control (e.g., gloveboxes with <1 ppm H₂O) during synthesis, storage, and electrolyte preparation. Researchers should use anhydrous solvents (e.g., ethylene carbonate/dimethyl carbonate mixtures) and inert gas purging for handling. Structural verification methods include X-ray diffraction (XRD) for crystallinity and Raman spectroscopy (PF₆⁻ peak at ~740 cm⁻¹) .

Q. What are the critical safety protocols for handling LiPF₆ in laboratory settings?

LiPF₆ decomposes exothermically upon exposure to moisture or heat, releasing HF. Key protocols include:

• Use of personal protective equipment (PPE): Nitrile gloves, face shields, and HF-resistant lab coats .
• Storage in sealed containers under argon in temperature-controlled environments (<25°C) .
• Emergency measures: Calcium gluconate gel for HF exposure and neutralization of spills with sodium bicarbonate .

Q. How can FTIR and Raman spectroscopy be optimized to monitor LiPF₆ degradation in electrolytes?

FTIR analysis (e.g., using a Nicolet Summit X spectrometer with ATR accessory) tracks PF₆⁻ decomposition via the 820 cm⁻¹ peak attenuation over time. For time-resolved studies, spectra should be acquired every 30 minutes in an argon-filled glovebox to minimize atmospheric interference . Raman spectroscopy complements this by detecting crystalline LiF byproducts (peak at ~480 cm⁻¹). Calibration curves using standard LiPF₆ solutions ensure quantitative accuracy .

Advanced Research Questions

Q. How can crystallization methods improve the purity of LiPF₆ for high-performance electrolytes?

Recent patents describe a multi-stage crystallization process using non-polar solvents (e.g., hexane) under controlled supersaturation. Key parameters:

• Temperature gradient: −10°C to 25°C to avoid amorphous phase formation .
• Solvent purity: ≤10 ppm H₂O, verified by Karl Fischer titration .
• Yield optimization: 85–90% purity achieved via recrystallization in fluorinated ethers .

Q. What analytical techniques are most effective for detecting trace impurities in LiPF₆?

Inductively coupled plasma optical emission spectroscopy (ICP-OES) identifies metallic impurities (e.g., Fe, Ni) at <1 ppb levels. Sample preparation involves dissolving LiPF₆ in ultrapure HNO₃ under argon . For organic contaminants, gas chromatography-mass spectrometry (GC-MS) with cryogenic trapping detects residual solvents (e.g., DMC, DEC) at ≤50 ppm .

Q. How do decomposition mechanisms of LiPF₆ vary under thermal stress vs. electrochemical cycling?

• Thermal decomposition (>70°C): LiPF₆ → LiF + PF₅ (gas), with PF₅ further hydrolyzing to POF₃ and HF. Activation energy: ~85 kJ/mol, measured via thermogravimetric analysis (TGA) .
• Electrochemical cycling: PF₆⁻ reacts with Li metal anodes, forming a solid-electrolyte interphase (SEI) rich in LiF and LixPFyOz. In situ NMR or XPS quantifies SEI composition .

Q. What solvent-additive systems mitigate LiPF�6 instability in high-voltage lithium-ion batteries?

Ternary solvent blends (EC:EMC:DMC, 3:5:2 vol%) with 2% vinylene carbonate (VC) reduce PF₆⁻ decomposition at >4.3 V. Electrochemical stability is validated via linear sweep voltammetry (LSV) and impedance spectroscopy . For ultrahigh-voltage applications (>5 V), fluorinated ethers (e.g., HFE) suppress gas evolution but require viscosity modifiers .

Q. How does LiPF₆ compare to alternative lithium salts (e.g., LiFSI) in terms of ionic conductivity and SEI formation?

• LiPF₆: Conductivity ~10 mS/cm in EC/DEC (1:1), but forms unstable SEI on silicon anodes.
• LiFSI: Higher conductivity (~15 mS/cm) and thermal stability, but corrodes aluminum current collectors.
  Comparative studies use galvanostatic cycling with potential limitation (GCPL) and SEM-EDS for SEI analysis .

Q. What advanced characterization methods resolve contradictions in LiPF₆ degradation kinetics reported in literature?

Contradictions arise from differing moisture levels and experimental setups. Controlled studies using:

• Isothermal calorimetry: Quantifies heat flow during decomposition at fixed temperatures .
• In situ Raman: Tracks real-time PF₆⁻ degradation in pouch cells with 0.1°C resolution .
  Standardized testing protocols (e.g., GB/T 19282-2014) ensure reproducibility .

Q. How can computational modeling guide the design of LiPF₆-based electrolytes for solid-state batteries?

Density functional theory (DFT) simulations predict PF₆⁻ interaction with solid electrolytes (e.g., LLZO), identifying interfacial LiF formation as a bottleneck. Experimental validation involves ToF-SIMS depth profiling .